2-(3-Chloro-4-fluorophenyl)-2-methylpropanenitrile

• Molecular Formula: C10H9ClFN
• Molecular Weight: 197.63 g/mol
• IUPAC Name: 2-(3-chloro-4-fluorophenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C10H9ClFN/c1-10(2,6-13)7-3-4-9(12)8(11)5-7/h3-5H,1-2H3
• InChI Key: TYIRVSRPKXAISY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC(=C(C=C1)F)Cl

Description

2-(3-Chloro-4-fluorophenyl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C10H9ClFN and its molecular weight is 197.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (60% dispersion in mineral oil, 13.3 g, 333 mmol) was suspended in DMF (151 mL, 151 mmol), cooled to 0° C., and then a solution of 3-chloro-4-fluorophenylacetonitrile (25.65 g, 151 mmol) and MeI (23.6 mL, 378 mmol) in DMF was added dropwise via addition funnel. The reaction mixture was slowly warmed to ambient temperature and stirred for 3 hours. The reaction mixture was quenched with water, diluted with 200 mL of diethyl ether, added to a separatory funnel, partitioned with water, washed with water (2×100 mL), separated, dried over Na2SO4, and concentrated in vacuo to give the title compound (21.01 g) as a colorless oil after flash chromatography.